Cas no 1805187-80-7 (5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine)

• Product Name: 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805187-80-7
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4875872
• Update Time: 2025-06-11

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-9-5(3-10)2-6(8(11)12)7(4-13)14-9/h2,8H,3H2,1H3
• InChI Key： PIMYYRKZLZWECD-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C#N)=C(C(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine

Introduction to 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1805187-80-7)

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1805187-80-7) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, including a bromomethyl group, a cyano substituent, a difluoromethyl moiety, and a methoxy group, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and pharmaceutical applications.

The bromomethyl group in the molecule serves as a reactive handle for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for the development of novel drug candidates. The cyano substituent introduces a polar character to the molecule, which can influence its solubility and reactivity. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it a desirable structural element in drug design.

The methoxy group provides another site for functionalization and can also contribute to the overall electronic properties of the molecule. These combined features make 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine a promising building block for synthesizing pharmacologically relevant compounds.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives as therapeutic agents. Pyridines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine aligns well with these trends, as it incorporates several pharmacophoric elements that are commonly found in active pharmaceutical ingredients (APIs).

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Fragment-based approaches involve the use of small molecules as starting points to identify lead compounds through high-throughput screening (HTS). The reactivity and structural diversity of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine make it an ideal candidate for such studies. Researchers have leveraged its bromomethyl group to attach various pharmacophores and explore new chemical space.

Recent studies have demonstrated the effectiveness of this compound in generating novel inhibitors targeting enzyme-driven diseases. For instance, researchers have utilized 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine as a scaffold to develop inhibitors against kinases and other enzymes involved in cancer signaling pathways. The introduction of fluorinated groups has been particularly effective in improving binding affinities and selectivity.

The cyano group in the molecule also plays a crucial role in modulating its interactions with biological targets. It can participate in hydrogen bonding or form salt bridges with amino acid residues in protein binding pockets, enhancing the compound's ability to bind effectively. This feature has been exploited in designing molecules with improved pharmacokinetic profiles.

Another area where 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine has shown promise is in the development of antiviral agents. The structural complexity and functional diversity of this compound make it a suitable candidate for targeting viral proteases and polymerases. Researchers have reported the use of derivatives based on this scaffold to develop inhibitors against RNA viruses, highlighting its potential as an antiviral therapeutic.

The methoxy group not only contributes to the electronic properties of the molecule but also influences its metabolic stability. In drug development, maintaining metabolic stability is crucial to ensure that the drug remains active long enough to exert its therapeutic effect after administration. The presence of this group helps achieve this balance by reducing susceptibility to enzymatic degradation.

In conclusion, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1805187-80-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it an invaluable tool for drug discovery and development. The growing body of research demonstrating its utility in fragment-based drug discovery, enzyme inhibition, and antiviral applications underscores its importance as a chemical intermediate.